Cas no 85232-02-6 (Diethyl N-(tert-Butoxycarbonyl)phosphoramidate)

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate is a protected phosphoramidate derivative widely used in organic synthesis and peptide chemistry. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which provides stability under basic conditions while being readily cleavable under acidic conditions. This compound serves as a versatile intermediate for the controlled introduction of phosphoramidate functionalities, particularly in nucleotide and oligonucleotide synthesis. The diethyl ester moiety enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its selective reactivity makes it valuable for constructing phosphoramidate linkages with high precision, ensuring minimal side reactions in complex synthetic pathways. The compound is particularly useful in medicinal chemistry and bioconjugation applications.
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate structure
85232-02-6 structure
Product name:Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
CAS No:85232-02-6
MF:C9H20NO5P
MW:253.232563972473
CID:707826
PubChem ID:87564633

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
    • Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
    • N-(TERT-BUTOXYCARBONYL)PHOSPHORAMIDIC ACID DIETHYL ESTER
    • tert-butyl N-diethoxyphosphorylcarbamate
    • N-Boc-phosphoramidic Acid Diethyl Ester
    • Diethyl N-Boc-phosphoramidate
    • tert-Butyl diethoxyphosphorylcarbamate
    • C9H20NO5P
    • FCH1617744
    • tert-Butyl (diethoxyphosphoryl)carbamate
    • tert-butyl N-(diethoxyphosphoryl)carbamate
    • diethyl-N-(t-butoxyca
    • 1,1-Dimethylethyl N-(diethoxyphosphinyl)carbamate (ACI)
    • Carbamic acid, (diethoxyphosphinyl)-, 1,1-dimethylethyl ester (9CI)
    • diethyl-N-(t-butoxycarbonyl)phosphoramidate
    • SCHEMBL14819108
    • AS-69055
    • B1734
    • DTXSID80431616
    • CS-0035353
    • MFCD00015667
    • CS-WAA0080
    • 85232-02-6
    • AKOS015838165
    • MDL： MFCD00015667
    • Inchi： 1S/C9H20NO5P/c1-6-13-16(12,14-7-2)10-8(11)15-9(3,4)5/h6-7H2,1-5H3,(H,10,11,12)
    • InChI Key： MJJRHRHTDZXUKY-UHFFFAOYSA-N
    • SMILES： O=C(NP(OCC)(OCC)=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 253.10800
  • Monoisotopic Mass: 253.10790974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • Surface Charge: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 73.9

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 64.0 to 70.0 deg-C
  • PSA: 83.67000
  • LogP: 3.08310
  • Solubility: Not determined

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Security Information

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1734-1G
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
 85232-02-6 >98.0%(HPLC)(N)
1g
 ¥690.00 2024-04-15
TRC
D477130-50mg
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
 85232-02-6
50mg
 $ 50.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D861917-5g
Diethyl N -(tert -Butoxycarbonyl)phosphoramidate
 85232-02-6 ≥98%
5g
 ￥1,747.00 2022-01-11
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155692-10g
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
 85232-02-6 >98.0%(HPLC)(N)
10g
 ¥2740.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155692-1g
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
 85232-02-6 >98.0%(HPLC)(N)
1g
 ¥696.90 2023-09-03
SHENG KE LU SI SHENG WU JI SHU
sc-294325-5 g
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate,
 85232-02-6
5g
 ￥4,325.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-294325-5g
Diethyl N-(tert-Butoxycarbonyl)phosphoramidate,
 85232-02-6
5g
 ￥4325.00 2023-09-05
1PlusChem
1P003PXO-1g
N-(TERT-BUTOXYCARBONYL)PHOSPHORAMIDIC ACID DIETHYL ESTER
 85232-02-6 95%
1g
 $175.00 2025-02-20
1PlusChem
1P003PXO-5g
N-(TERT-BUTOXYCARBONYL)PHOSPHORAMIDIC ACID DIETHYL ESTER
 85232-02-6 >98.0%(N)
5g
 $324.00 2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSU971-1g
tert-butyl N-(diethoxyphosphoryl)carbamate
 85232-02-6 95%
1g
 ￥850.0 2024-04-16

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Production Method

Production Method 1

20039-33-2 20039-33-2
85232-02-6 85232-02-6
Reaction Conditions
Reference
Diethyl N-(tert-butoxycarbonyl)phosphoramidate: a new, useful substitute of phthalimide in Gabriel-type syntheses of primary amines
Zwierzak, Andrzej; Pilichowska, Slawomira, Synthesis, 1982, (11), 922-4

Diethyl N-(tert-Butoxycarbonyl)phosphoramidate Raw materials

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Amadis Chemical Company Limited
(CAS:85232-02-6)Diethyl N-(tert-Butoxycarbonyl)phosphoramidate
A1207256
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):292.0/487.0